Cas no 71130-56-8 (N-methyl-2-[(methylamino)methyl]-4-nitroaniline)

• Product Name: N-methyl-2-[(methylamino)methyl]-4-nitroaniline
• CAS No: 71130-56-8
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 1748123
• PubChem ID: 117022
• Update Time: 2025-04-21

N-methyl-2-[(methylamino)methyl]-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-[(methylamino)methyl]-4-nitroaniline
• benzenemethanamine, N-methyl-2-(methylamino)-5-nitro-
• N-Methyl-2-(methylamino)-5-nitrobenzenemethanamine
• N-methyl-2-(methylaminomethyl)-4-nitroaniline
• DTXSID2072253
• 71130-56-8
• NRCUPURCPYSONN-UHFFFAOYSA-N
• DTXCID8046909

• Inchi： 1S/C9H13N3O2/c1-10-6-7-5-8(12(13)14)3-4-9(7)11-2/h3-5,10-11H,6H2,1-2H3
• InChI Key： NRCUPURCPYSONN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C=1)CNC)NC)=O

Computed Properties

• Exact Mass: 195.10089
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 67.2